Cas no 46000-25-3 (4-methylsulfanylquinoline)

• Product Name: 4-methylsulfanylquinoline
• CAS No: 46000-25-3
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 930132
• PubChem ID: 317362
• Update Time: 2025-06-15

4-methylsulfanylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfanylquinoline
• NSC248944; 4-methylthioisoquinoline; CTK1D7816; 4-methylthioquinoline; AC1L7VTQ; SureCN7053633; 4-methylsulfanyl-quinoline; 4-Methylmercapto-chinolin;
• NSC 248944
• DTXSID00312019
• 4-(METHYLSULFANYL)QUINOLINE
• DS-015304
• 4-(methylthio)quinoline
• SCHEMBL7053633
• NSC-248944
• EN300-7539083
• NSC248944
• 46000-25-3

• Inchi： 1S/C10H9NS/c1-12-10-6-7-11-9-5-3-2-4-8(9)10/h2-7H,1H3
• InChI Key： UPWGLVMHTJEWLR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 175.046
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 315.9°C at 760 mmHg
• Flash Point: 144.8°C
• Refractive Index: 1.664

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-methylsulfanylquinoline

Recent Advances in the Study of 46000-25-3 and 4-Methylsulfanylquinoline in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 46000-25-3, along with the derivative 4-methylsulfanylquinoline, has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of recent studies, highlighting key discoveries and their implications for the field.

Recent studies have explored the synthesis and structural characterization of 46000-25-3 and its derivatives, including 4-methylsulfanylquinoline. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the molecular structures and purity of these compounds. Researchers have also investigated the reactivity of 4-methylsulfanylquinoline, particularly its potential as a scaffold for the development of novel bioactive molecules. These efforts are driven by the compound's unique chemical properties, which make it a promising candidate for drug discovery.

In the realm of biological activity, 4-methylsulfanylquinoline has demonstrated notable pharmacological effects. Recent in vitro and in vivo studies have shown that this compound exhibits inhibitory activity against specific enzymes and receptors implicated in various diseases. For instance, one study reported its efficacy as a kinase inhibitor, suggesting potential applications in cancer therapy. Another line of research has explored its antimicrobial properties, with promising results against drug-resistant bacterial strains. These findings underscore the versatility of 4-methylsulfanylquinoline as a lead compound for further development.

The mechanistic insights into the biological activity of 4-methylsulfanylquinoline have also been a focal point of recent research. Computational modeling and molecular docking studies have provided valuable information about the compound's interactions with target proteins. These studies have identified key binding sites and structural motifs that contribute to its bioactivity. Such insights are critical for the rational design of optimized derivatives with enhanced potency and selectivity.

Beyond its direct biological effects, 4-methylsulfanylquinoline has been investigated for its potential in drug delivery systems. Researchers have explored its use as a carrier molecule for targeted delivery of therapeutic agents, leveraging its chemical stability and biocompatibility. Preliminary studies have shown that conjugates of 4-methylsulfanylquinoline with anticancer drugs exhibit improved pharmacokinetic profiles and reduced off-target effects. These advancements highlight the compound's potential to address challenges in drug delivery and precision medicine.

In conclusion, the latest research on 46000-25-3 and 4-methylsulfanylquinoline underscores their significance in chemical biology and pharmaceutical research. From synthesis and structural characterization to biological activity and therapeutic applications, these compounds offer a wealth of opportunities for further exploration. Future studies should focus on optimizing their pharmacological properties, elucidating their mechanisms of action, and translating these findings into clinical applications. The ongoing research in this area holds great promise for the development of novel therapeutics and the advancement of chemical biology.